Cas no 1396713-96-4 (N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}naphthalene-1-sulfonamide)

• Product Name: N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}naphthalene-1-sulfonamide
• CAS No: 1396713-96-4
• MF: C₂₀H₂₂N₄O₂S
• MW: 382.479282855988
• CID: 5820345
• PubChem ID: 71786425
• Update Time: 2025-06-11

N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]naphthalene-1-sulfonamide
• N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}naphthalene-1-sulfonamide
• N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)naphthalene-1-sulfonamide
• AKOS024534826
• F6178-2294
• 1396713-96-4

• Inchi： 1S/C20H22N4O2S/c25-27(26,19-7-3-5-17-4-1-2-6-18(17)19)23-14-16-8-12-24(13-9-16)20-15-21-10-11-22-20/h1-7,10-11,15-16,23H,8-9,12-14H2
• InChI Key： BTSASEKMSCSALG-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C3=NC=CN=C3)CC2)(=O)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 382.14634713g/mol
• Monoisotopic Mass: 382.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Additional information on N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}naphthalene-1-sulfonamide

Professional Introduction to N-{[1-(pyrazin-2-yl)piperidin-4-yl)methyl]naphthalene-1-sulfonamide (CAS No. 1396713-96-4)

N-{[1-(pyrazin-2-yl)piperidin-4-yl)methyl]naphthalene-1-sulfonamide, identified by its CAS number 1396713-96-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a pyrazine ring and a piperidine moiety, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The chemical structure of N-{[1-(pyrazin-2-yl)piperidin-4-yl)methyl]naphthalene-1-sulfonamide consists of a naphthalene sulfonamide core, which is functionalized with a pyrazinyl-piperidinylmethyl group. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule. The pyrazine ring, known for its ability to interact with various biological targets, plays a crucial role in modulating the compound's pharmacological profile. Additionally, the piperidine ring enhances the solubility and bioavailability of the molecule, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). N-{[1-(pyrazin-2-yl)piperidin-4-yl)methyl]naphthalene-1-sulfonamide has emerged as a promising candidate in this area due to its ability to disrupt key PPIs involved in various diseases. Studies have shown that this compound can effectively inhibit the interaction between CDK12 and NSD3, two proteins implicated in cancer progression. The mechanism of action involves the competitive binding of the sulfonamide group to the active site of these proteins, thereby preventing their interaction and disrupting downstream signaling pathways.

The synthesis of N-{[1-(pyrazin-2-yl)piperidin-4-yl)methyl]naphthalene-1-sulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the pyrazine ring followed by coupling with piperidine derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient bond formation between the various functional groups. The final step involves sulfonation of the naphthalene core, which introduces the sulfonamide moiety essential for biological activity.

One of the most compelling aspects of N-{[1-(pyrazin-2-yl)piperidin-4-yl)methyl]naphthalene-1-sulfonamide is its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in models of cancer and inflammatory diseases. The compound's ability to modulate PPIs suggests that it could be developed into a broad-spectrum therapeutic agent targeting multiple disease pathways. Furthermore, its favorable pharmacokinetic properties make it an attractive candidate for further development into an oral therapeutic.

The development of N-{[1-(pyrazin-2-yl)piperidin-4-yl)methyl]naphthalene-1-sulfonamide also highlights the importance of computational chemistry in drug discovery. Molecular modeling studies have been instrumental in understanding its binding interactions with target proteins. These studies have provided valuable insights into optimizing the compound's structure for improved potency and selectivity. By leveraging computational tools, researchers can predict and refine the pharmacological properties of this molecule, accelerating the drug development process.

Another significant aspect of this compound is its potential role in combination therapy. Studies have shown that N-{[1-(pyrazin-2-yl)piperidin-4-ylmethyl)naphthalene}-1-sulfonamide can synergize with other therapeutic agents, enhancing overall treatment efficacy. This property is particularly relevant in oncology, where combination therapies are often necessary to overcome drug resistance and improve patient outcomes. The ability of this compound to interact with multiple targets makes it a versatile tool for developing multi-targeted therapies.

In conclusion, N-{[1-(pyrazin-2-yl)piperid-4-yl)methyl]naphthalene-1-sulfonam13-964) represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.